Cas no 15910-23-3 (Cholest-2-ene)

• Product name: Cholest-2-ene
• CAS No: 15910-23-3
• MF: C₂₇H₄₆
• MW: 370.65414
• CID: 165199
• PubChem ID: 15557412

Cholest-2-ene Chemical and Physical Properties

Names and Identifiers

• Cholest-2-ene
• 2-cholestene
• Cholest-2-ene100µg
• UTGYMZAUDAYPOM-LDHZKLTISA-N
• NSC 118132
• 15910-23-3
• (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene

• Inchi： InChI=1S/C27H46/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h6-7,19-25H,8-18H2,1-5H3
• InChI Key： UTGYMZAUDAYPOM-UHFFFAOYSA-N
• SMILES： CC(CCCC(C1C2(C)C(C3C(CC2)C2(C)C(CC=CC2)CC3)CC1)C)C

Computed Properties

• Exact Mass: 370.36000
• Monoisotopic Mass: 370.359951467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8753 (estimate)
• Melting Point: 74.85°C
• Boiling Point: 435.51°C (rough estimate)
• Refractive Index: 1.8430 (estimate)
• PSA: 0.00000
• LogP: 8.27380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids